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Executive Summary
PEG3-C4-OBn (CAS: 2381196-79-6) is a specialized heterobifunctional linker precursor used

in the synthesis of targeted protein degraders.[1] It belongs to a class of "hybrid linkers" that

combine the water solubility of polyethylene glycol (PEG) with the structural tuning capabilities

of an alkyl chain ("C4"), capped with a benzyl (OBn) protecting group.

Its primary role in PROTAC design is twofold:

Physicochemical Tuning: It balances hydrophilicity (PEG3) and lipophilicity (Alkyl) to optimize

cell permeability and solubility.

Synthetic Orthogonality: The benzyl protection allows for sequential, controlled attachment of

the E3 ligase ligand and the Protein of Interest (POI) ligand, preventing polymerization or

unwanted side reactions.
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Understanding the structural composition is critical for predicting synthetic behavior.

Feature Specification Role in PROTAC

Core Structure
PEG3 (Triethylene glycol-like)

+ C4 (Butyl/Alkyl spacer)

PEG3: Enhances aqueous

solubility and flexibility.C4:

Modulates linker length and

prevents "linker collapse"

(hydrophobic collapse).

Functional Group A Primary Alcohol (-OH)

Reactive Handle: Ready for

immediate conjugation (e.g.,

via Mitsunobu reaction,

alkylation, or activation to a

leaving group).

Functional Group B Benzyl Ether (-OBn)

Masked Handle: A robust

protecting group stable to

basic and acidic conditions,

deprotected later to reveal a

second hydroxyl group.

Molecular Formula
C₁₇H₂₈O₄ (Typical for this

class)

Balances molecular weight

contribution (<300 Da) to keep

the final PROTAC within

"druggable" space.

Solubility
Soluble in DCM, DMSO,

Methanol

Compatible with standard

organic synthesis solvents.

Structural Logic
The "PEG3-C4" designation implies a hybrid chain. Pure PEG linkers can sometimes be too

flexible, leading to an entropic penalty upon binding. The insertion of an alkyl chain (C4)

introduces a segment of hydrophobicity and slightly different conformational preference, which

can be crucial for positioning the E3 ligase and POI in a productive ternary complex.

Synthetic Workflow: The Orthogonal Strategy
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The utility of PEG3-C4-OBn lies in its ability to facilitate convergent synthesis. The following

workflow demonstrates how to utilize this linker to construct a PROTAC, using the SGK3

Degrader-1 (a known user of this linker) as a template logic.

Diagram 1: Convergent Synthesis Pathway
This flowchart illustrates the stepwise assembly of a PROTAC using PEG3-C4-OBn.
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Caption: Stepwise assembly utilizing the orthogonal protection of the Benzyl (OBn) group.

Detailed Protocol
Step 1: First Conjugation (The "Free" End)
The free hydroxyl group is typically reacted with a phenol or amine on the first ligand (often the

E3 ligase binder, such as a VHL ligand).

Method A (Mitsunobu):

Reagents: Triphenylphosphine (

), DIAD or DEAD, THF.

Mechanism: Activates the linker -OH to attack a phenol on the ligand.

Advantage: Mild conditions, stereoselective.

Method B (Activation):

Convert the -OH to a Tosylate (Ts) or Mesylate (Ms) using TsCl/MsCl and TEA.
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Perform an

displacement with the nucleophilic ligand.

Step 2: Deprotection (The "Masked" End)
This is the defining step for the "OBn" reagent. The benzyl group must be removed to expose

the second hydroxyl.

Standard Protocol: Catalytic Hydrogenolysis.

Reagents:

gas (balloon or Parr shaker), 10% Pd/C catalyst, Methanol or Ethanol/EtOAc mix.

Conditions: Room temperature, 1-4 hours.

Reaction:

.

Critical Check: Ensure your Ligand A (attached in Step 1) does not contain reducible groups

(e.g., nitro groups, certain alkenes, or halogens that might be sensitive to Pd/H2). If it does,

alternative Lewis Acid deprotection (e.g.,

or

at -78°C) may be required, though this is harsher.

Step 3: Second Conjugation
The newly revealed hydroxyl is now coupled to the second ligand (the POI binder).

Strategy: Similar to Step 1. The -OH can be oxidized to an aldehyde (for reductive amination)

or a carboxylic acid (for amide coupling), or activated as a leaving group for alkylation.

Case Study: SGK3 Degrader-1
The reagent PEG3-C4-OBn is explicitly cited in the synthesis of PROTAC SGK3 Degrader-1

(HY-125878).[2][3]
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Target: Serum/Glucocorticoid Regulated Kinase 3 (SGK3).

Design:

Warhead: An SGK3 inhibitor.

E3 Ligand: A VHL binding moiety.[4]

Linker: Derived from PEG3-C4-OBn.[1][2][3][5][6][7][8]

Outcome: The specific length and composition of the PEG3-C4 linker were crucial for

spanning the gap between the VHL E3 ligase and SGK3, facilitating the formation of a stable

ternary complex which induced ubiquitination and subsequent degradation of the target.

Diagram 2: Ternary Complex Logic
Visualizing why the specific linker length matters.

Caption: The PEG3-C4 linker enables the necessary proximity for PPI without steric clash.

Troubleshooting & Optimization
Issue Probable Cause Solution

Incomplete Deprotection
Catalyst poisoning or steric

hindrance.

Increase Pd/C loading or

switch to Pearlman’s Catalyst (

). Ensure solvent is degassed.

Linker Collapse
Linker is too hydrophobic (if C4

chain dominates).

While PEG3-C4 is balanced, if

solubility fails, switch to a pure

PEG linker (e.g., PEG5-OBn).

Side Reactions
Benzyl group stable, but other

groups reacting.

Verify compatibility of Ligand 1

with hydrogenation. If Ligand 1

has a reducible alkene, use

oxidative deprotection (DDQ) if

using PMB, or switch

protecting group strategy.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.clinicalresearchnewsonline.com/news/2022/08/26/biopharma-peg-provides-peg-derivatives-used-as-protac-linker
https://www.benchchem.com/product/b2933887/docs?utm_src=pdf-body#the-strategic-role-of-peg3-c4-obn-in-protac-synthesis
https://www.chemicalbook.com/ShowSupplierProductsDetail_669510_0.aspx
https://www.medchemexpress.com/peg3-c4-obn.html
https://www.medchemexpress.com/boc-c1-peg3-c4-obn.html
https://www.medkoo.com/products/53796
https://insightbio.com/productinfo/HY-128841-10mg/MedChemexpress%20LLC
https://www.3asenrise.com/default/organic-chemistry/building-blocks/functional-group/peg.html
https://www.3asenrise.com/default/chemical-biology/other-linkers.html?cat=337&price=900000-1000000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2933887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
MedChemExpress (MCE).PEG3-C4-OBn Product Datasheet & PROTAC SGK3 Degrader-1

Application. Retrieved from

Biochempeg.PEG Linkers for PROTAC Synthesis: Solubility and Length Optimization.

Retrieved from

An, S., et al. (2018). Small-molecule PROTACs: An emerging and promising approach for

the development of targeted therapy drugs.[9] EBioMedicine.[9] Retrieved from

MedKoo Biosciences.PEG3-C4-OBn Chemical Structure and Properties. Retrieved from [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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